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Compound of Interest

1,3,5-Trimethyl-1H-pyrazole-4-
Compound Name:
sulfonic acid

CAS No.: 201207-66-1

Cat. No.: B2490489

Get Quote

Executive Summary

Pyrazole sulfonamides (e.g., Celecoxib, Deracoxib) represent a critical class of
pharmacophores in medicinal chemistry, particularly for COX-2 inhibition and anti-inflammatory
therapies. However, their characterization presents unique analytical challenges: prototropic
tautomerism, regioisomerism during synthesis, and poor aqueous solubility (BCS Class Il). This
guide provides a validated analytical workflow to address these challenges, ensuring rigorous
structural confirmation and robust physicochemical profiling.

Structural Elucidation & Spectroscopic

Characterization
NMR Spectroscopy: Tautomerism and Regiochemistry

The pyrazole ring is dynamic. In solution, unsubstituted pyrazoles exist in a tautomeric
equilibrium (
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). However, for

-substituted pyrazole sulfonamides, the challenge shifts to regioisomer identification (1,3- vs.
1,5-isomers) formed during the condensation of hydrazines with 1,3-diketones.

Expert Insight: Standard 1D

H NMR is often insufficient to distinguish regioisomers due to overlapping chemical shifts.
*NOESY (

» To cite this document: BenchChem. [Application Note: Advanced Analytical Characterization
of Pyrazole Sulfonamides]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2490489/docs#application-note-advanced-analytical-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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